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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzonitrile

Cat. No.: B190005

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and hazards associated
with 4-Hydroxy-3-methylbenzonitrile. The document is intended for an audience of
researchers, scientists, and professionals in the field of drug development who may handle or
be exposed to this chemical. It covers the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals, detailed experimental protocols for toxicological assessment
based on OECD guidelines, and visual representations of hazard classifications and
experimental workflows. All quantitative data is presented in structured tables for clarity and
ease of comparison.

Chemical Identification
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Identifier Value

Chemical Name 4-Hydroxy-3-methylbenzonitrile

4-Cyano-2-methylphenol, 3-Methyl-4-

Synonyms o
hydroxybenzonitrile
CAS Number 15777-70-5
Molecular Formula CsH7NO
Molecular Weight 133.15 g/mol
(A 2D structural image would be placed here in
Structure

a full whitepaper)

Hazard Identification and Classification

The hazard classification of 4-Hydroxy-3-methylbenzonitrile is based on the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The following table
summarizes the known hazards.

Table 1: GHS Hazard Classification
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Hazard ) ] Hazard
Hazard Class Pictogram Signal Word
Category Statement
Acute Toxicity, T, ] H302: Harmful if
Category 4 lalt text Warning
Oral swallowed[1]
o H312: Harmful in
Acute Toxicity, L, ] )
Category 4 raalt text Warning contact with
Dermal )
skin[1]
Acute Toxicity, L, ) H332: Harmful if
) Category 4 lmalt text Warning ]
Inhalation inhaled[1]
Skin
) o L, ) H315: Causes
Corrosion/Irritatio ~ Category 2 lalt text Warning o
skin irritation[1]
n
Serious Eye H319: Causes
Damage/Eye Category 2A walt text Warning serious eye
Irritation irritation[1]
Specific Target
o H335: May
Organ Toxicity L, ) )
(Sing| Category 3 lalt text Warning cause respiratory
ingle
g irritation[1]
Exposure)

Logical Relationship of GHS Hazard Classifications
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Routes of Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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